Cas no 286945-98-0 (3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-)

3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)- structure
286945-98-0 structure
Product Name:3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-
CAS No:286945-98-0
MF:C12H17N3
MW:203.283482313156
CID:1435909
Update Time:2024-08-15

3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)- Chemical and Physical Properties

Names and Identifiers

    • 3,9-Diazabicyclo[4.2.1]nonane, 3-(3-pyridinyl)-, (1S,6R)-
    • Inchi: 1S/C12H17N3/c1-2-12(8-13-6-1)15-7-5-10-3-4-11(9-15)14-10/h1-2,6,8,10-11,14H,3-5,7,9H2/t10-,11+/m1/s1
    • InChI Key: IMAFPMMJFGWHQM-MNOVXSKESA-N
    • SMILES: [C@]12([H])N[C@]([H])(CC1)CCN(C1=CC=CN=C1)C2

Computed Properties

  • Exact Mass: 203.14241

Experimental Properties

  • Density: 1.097±0.06 g/cm3(Predicted)
  • Boiling Point: 359.3±17.0 °C(Predicted)
  • PSA: 28.16
  • pka: 10.51±0.20(Predicted)
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